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Compound of Interest

Compound Name: 4-Bromo-3,3-dimethylindoline

Cat. No.: B567688 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Subject: Core Chemical Properties, Synthesis, and Analysis of 4-Bromo-3,3-dimethylindoline

Abstract
This technical guide addresses the chemical properties of 4-Bromo-3,3-dimethylindoline.

Literature and database searches indicate that while this compound is commercially available,

comprehensive data regarding its detailed physicochemical properties, experimental protocols,

and biological activity are not extensively documented in publicly accessible scientific literature.

This document compiles the available identifying information and presents a generalized

framework for the experimental analysis of such a compound.

Core Chemical and Physical Properties
4-Bromo-3,3-dimethylindoline is a halogenated derivative of the indoline scaffold. The

presence of a bromine atom on the aromatic ring and two methyl groups at the C3 position are

key structural features. Basic identifying information has been aggregated from chemical

supplier databases.

Table 1: Summary of Chemical and Physical Data for 4-Bromo-3,3-dimethylindoline
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Property Data Source

IUPAC Name
4-Bromo-2,3-dihydro-3,3-

dimethyl-1H-indole
N/A

Synonyms 4-Bromo-3,3-dimethylindoline

CAS Number 1227418-26-9 [1][2][3]

Molecular Formula C₁₀H₁₂BrN [1][2]

Molecular Weight 226.11 g/mol [1][2]

Appearance
Not specified in available

literature
N/A

Melting Point
Not specified in available

literature
N/A

Boiling Point
Not specified in available

literature
[3]

Solubility
Not specified in available

literature
N/A

Storage Conditions 2-8°C [1]

Note: "N/A" indicates that the data is not available in the searched public-domain sources.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of

4-Bromo-3,3-dimethylindoline are not readily available in the scientific literature. For

researchers interested in working with this compound, a general workflow for characterization

would be required.

Hypothetical Workflow for Compound Verification and
Analysis
The following diagram outlines a standard, logical workflow for the verification and

spectroscopic analysis of a research chemical like 4-Bromo-3,3-dimethylindoline upon its
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acquisition.
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Compound Acquisition and Initial Assessment

Structural Verification

Purity Analysis & Final Steps

Acquire 4-Bromo-3,3-dimethylindoline
(CAS: 1227418-26-9)

Visual Inspection
(Physical State, Color)

Solubility Screening
(Common NMR & HPLC Solvents)

Mass Spectrometry (MS)
- Confirm Molecular Weight

- Isotopic Pattern for Bromine

Dissolve Sample

Chromatography
(e.g., HPLC, GC-MS)

- Assess Purity

Prepare Solution

NMR Spectroscopy
- ¹H NMR for Proton Environment
- ¹³C NMR for Carbon Skeleton

Confirm Structure

Infrared (IR) Spectroscopy
- Identify Functional Groups

(e.g., N-H stretch)

Confirm Functional Groups

Data Interpretation
& Comparison to Expected Structure

Secure Storage
(2-8°C, Inert Atmosphere)
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4-Bromo-3,3-dimethylindoline

Biological Target Screening
(e.g., Receptors, Enzymes)

Hypothetical Step 1

Cell-Based Assays
(e.g., Cytotoxicity, Proliferation)

Hypothetical Step 2

Identification of Signaling Pathway

If Hit Identified

In Vivo Studies
(Animal Models)

If Activity Observed

No Publicly Available Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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